Cas no 1103684-07-6 (lespecyrtin E2)

• Product name: lespecyrtin E2
• CAS No: 1103684-07-6
• MF: C₃₀H₃₂O₅
• Molecular Weight: 472.57208
• CID: 2058295
• PubChem ID: 25208755

lespecyrtin E2 Properties

Names and Identifiers

• lespecyrtin E2
• (-)-Lespecyrtin E2
• (1R,14R)-7,7,20,20-tetramethyl-16-(3-methylbut-2-enyl)-8,12,19,25-tetraoxahexacyclo(12.11.0.02,11.04,9.015,24.018,23)pentacosa-2(11),3,5,9,15,17,21,23-octaen-17-ol
• Lespecyrtin E2
• (1R,14R)-7,7,20,20-tetramethyl-16-(3-methylbut-2-enyl)-8,12,19,25-tetraoxahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosa-2(11),3,5,9,15,17,21,23-octaen-17-ol
• CHEMBL551303
• 1103684-07-6

• Inchi： InChI=1S/C30H2O5/c1-16(2)7-8-18-24-21-15-32-23-14-22-17(9-11-29(3,4)34-22)13-20(23)26(21)33-27(24)19-10-12-30(5,6)35-28(19)25(18)31/h13-14H
• InChIKey： FMPBJHMTKKHDSN-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-c1c2-[#6]-3-[#6]-[#8]-c4cc5-[#8]C([#6])([#6])[#6]=[#6]-c5cc4-[#6]-3-[#8]-c2c2-[#6]=[#6]C([#6])([#6])[#8]-c2c1-[#8] |c:17,30|

Computed Properties

• 精确分子量: 472.22497412Da
• 同位素质量: 472.22497412Da
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 5
• 重原子数量: 35
• 可旋转化学键数量: 2
• 复杂度: 914
• 共价键单元数量: 1
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.761
• 拓扑分子极性表面积: 57.2Ų